Cas no 2194964-97-9 (N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2194964-97-9
• MF: C₁₉H₁₆F₃N₃O₄S
• MW: 439.408253669739
• CID: 5853027
• PubChem ID: 122262689
• Update Time: 2025-06-12

N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• 2194964-97-9
• N-((6-(4-methoxyphenyl)pyrimidin-4-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide
• N-{[6-(4-methoxyphenyl)pyrimidin-4-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• F6496-0221
• AKOS032717198
• N-[[6-(4-methoxyphenyl)pyrimidin-4-yl]methyl]-4-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C19H16F3N3O4S/c1-28-15-4-2-13(3-5-15)18-10-14(23-12-24-18)11-25-30(26,27)17-8-6-16(7-9-17)29-19(20,21)22/h2-10,12,25H,11H2,1H3
• InChI Key： RGYBLAWBWUIAFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCC1C=C(C2C=CC(=CC=2)OC)N=CN=1)(=O)=O

Computed Properties

• Exact Mass: 439.08136166g/mol
• Monoisotopic Mass: 439.08136166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 98.8Ų

Additional information on N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Overview of N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2194964-97-9)

The compound N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2194964-97-9) is a sophisticated sulfonamide derivative with a unique molecular structure that combines a pyrimidine core and a trifluoromethoxybenzene moiety. This structural complexity makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly drawn to its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in the development of novel therapeutics.

One of the most notable features of this compound is its trifluoromethoxy group, which is known to enhance metabolic stability and bioavailability in pharmaceutical agents. This characteristic aligns with current trends in drug design, where improving pharmacokinetic properties is a top priority. The 4-methoxyphenyl substituent further contributes to its lipophilicity, a key factor in cell membrane permeability and target engagement. These attributes make N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide a compelling candidate for further investigation in preclinical studies.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can identify and optimize small molecules with desirable properties. The integration of machine learning and molecular docking techniques has accelerated the exploration of such compounds, addressing common user queries like "how to improve drug bioavailability" or "best practices for sulfonamide-based drug design." The growing demand for personalized medicine and targeted therapies further underscores the relevance of this molecule in contemporary research.

From a synthetic chemistry perspective, the preparation of N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide involves multi-step reactions, including pyrimidine functionalization and sulfonamide coupling. These processes are often optimized using green chemistry principles, reflecting the industry's shift toward sustainable synthesis. Researchers frequently search for "efficient sulfonamide synthesis methods" or "pyrimidine derivatives in drug development," highlighting the compound's alignment with current scientific interests.

The potential therapeutic applications of this compound are vast, with preliminary studies suggesting activity in inflammatory pathways and cellular signaling. Its sulfonamide group is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs targeting conditions like diabetes and hypertension. This connection to blockbuster drug classes makes CAS No. 2194964-97-9 a focal point for discussions on drug repurposing and combination therapies.

In summary, N-{6-(4-methoxyphenyl)pyrimidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide represents a promising avenue for pharmaceutical innovation. Its structural features and potential biological activities resonate with key trends in biomedical research, including AI-assisted discovery, sustainable synthesis, and precision medicine. As the scientific community continues to explore its capabilities, this compound may soon emerge as a cornerstone in the next generation of therapeutic agents.